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Compound of Interest

Compound Name:
2,6-Dichloro-1,4-

phenylenediamine

Cat. No.: B1196924 Get Quote

An In-depth Technical Guide to 2,6-Dichloro-1,4-
phenylenediamine
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,6-Dichloro-1,4-phenylenediamine, tailored for researchers, scientists, and

professionals in drug development. This document outlines its key characteristics, experimental

protocols, and relevant biological activities.

Core Properties
2,6-Dichloro-1,4-phenylenediamine, with the CAS number 609-20-1, is an aromatic amine

that serves as an intermediate in the synthesis of various compounds, including dyes and

resins.[1][2] Its chemical structure features a benzene ring substituted with two chlorine atoms

and two amino groups.

Physical and Chemical Data
The fundamental physical and chemical properties of 2,6-Dichloro-1,4-phenylenediamine are

summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₆H₆Cl₂N₂ [3][4]

Molecular Weight 177.03 g/mol [3][4]

Appearance
Grey powder or pale brown to

light brown solid
[5][6][7]

Melting Point 122-127 °C [8]

Boiling Point Data not available [7][9]

Solubility

Insoluble in water.[5][10]

Slightly soluble in chloroform

and methanol.[7]

[5][7][10]

Stability

Stable, but may be unstable to

prolonged exposure to air and

light.[5]

[5]

InChI Key
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Canonical SMILES C1=C(C=C(C(=C1Cl)N)Cl)N [3][6]

Reactivity and Hazards
2,6-Dichloro-1,4-phenylenediamine is incompatible with strong oxidizing agents.[5] It can

neutralize acids in exothermic reactions and may be incompatible with isocyanates,

halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[5]

In combination with strong reducing agents, such as hydrides, it may generate flammable

gaseous hydrogen.[5] When heated to decomposition, it emits very toxic fumes of chlorine and

nitrogen oxides.[5]

Experimental Protocols
Proposed Synthesis of 2,6-Dichloro-1,4-
phenylenediamine
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A common method for the synthesis of phenylenediamines is the reduction of the

corresponding nitroaniline. A plausible synthesis route for 2,6-Dichloro-1,4-phenylenediamine
is the reduction of 2,6-Dichloro-4-nitroaniline.[5]

Materials:

2,6-Dichloro-4-nitroaniline

Reducing agent (e.g., Tin(II) chloride, Iron powder, or catalytic hydrogenation with H₂/Pd-C)

Hydrochloric acid (if using metal-based reducing agents)

Sodium hydroxide solution

Organic solvent for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Dissolve 2,6-Dichloro-4-nitroaniline in a suitable solvent (e.g., ethanol or acetic acid).

Add the reducing agent to the solution. If using a metal like tin or iron, an acidic medium

(e.g., concentrated HCl) is typically required.

Heat the reaction mixture under reflux for a specified period until the reaction is complete

(monitored by TLC).

Cool the reaction mixture and, if necessary, filter to remove any solids.

Neutralize the mixture with a sodium hydroxide solution to precipitate the free amine.

Extract the product with an organic solvent.

Wash the organic layer with brine, dry it over an anhydrous drying agent, and remove the

solvent under reduced pressure.

Purify the crude product by recrystallization from a suitable solvent.
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Below is a diagram illustrating the proposed synthesis workflow.

Proposed Synthesis Workflow

Start: 2,6-Dichloro-4-nitroaniline Reduction
(e.g., SnCl2/HCl)

Neutralization
(NaOH) Solvent Extraction Purification

(Recrystallization)
End: 2,6-Dichloro-1,4-

phenylenediamine

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 2,6-Dichloro-1,4-phenylenediamine.

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)
An established method for the analysis of phenylenediamines involves HPLC. The following is

a general protocol that can be adapted for 2,6-Dichloro-1,4-phenylenediamine.

Instrumentation:

High-Performance Liquid Chromatograph with a UV-Vis detector.

C18 analytical column.

Reagents:

Acetonitrile (HPLC grade)

Ammonium acetate buffer (e.g., 25 mM, pH 4.5)

2,6-Dichloro-1,4-phenylenediamine standard

Internal standard (e.g., Aniline)

Procedure:

Sample Preparation: Dissolve a known amount of the sample in the mobile phase.
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Mobile Phase: A mixture of acetonitrile and ammonium acetate buffer (e.g., 10:90 v/v).

Chromatographic Conditions:

Column: C18 silica gel column.

Flow Rate: 1 mL/min.

Detection: UV at 240 nm.

Injection Volume: 10 µL.

Analysis: Inject the prepared sample and standard solutions into the HPLC system. Identify

and quantify the 2,6-Dichloro-1,4-phenylenediamine peak by comparing its retention time

and peak area with that of the standard.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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